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Compound of Interest

Compound Name: 5-Chloro-2-nitrobenzotrifluoride

Cat. No.: B089720 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-nitrobenzotrifluoride

For the attention of researchers, scientists, and drug development professionals, this document

serves as a comprehensive technical guide on the safe handling, storage, and emergency

management of 5-Chloro-2-nitrobenzotrifluoride (CAS No. 118-83-2). As a Senior

Application Scientist, the following information is synthesized from authoritative safety data

sheets and chemical databases to ensure technical accuracy and promote a culture of safety in

the laboratory. The causality behind each recommendation is explained to provide a deeper

understanding of the necessary precautions.

Introduction: Understanding the Compound
5-Chloro-2-nitrobenzotrifluoride is a versatile chemical intermediate of significant interest in

the pharmaceutical and fine chemical industries.[1][2] Its molecular structure, featuring a

benzene ring substituted with chloro, nitro, and trifluoromethyl groups, imparts a unique

reactivity profile that makes it a valuable precursor in the synthesis of complex molecules,

including Active Pharmaceutical Ingredients (APIs) and fluorescent whitening agents.[3][4]

However, this same reactivity necessitates a thorough understanding and implementation of

stringent safety protocols to mitigate potential risks to personnel and the environment.
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A foundational aspect of safe handling is a clear understanding of the compound's physical and

chemical identity. These properties influence its behavior under various laboratory conditions

and are critical for designing appropriate storage and handling procedures.

Property Value Source(s)

Chemical Name 5-Chloro-2-nitrobenzotrifluoride [5]

Synonyms
4-Chloro-1-nitro-2-

(trifluoromethyl)benzene
[5][6]

CAS Number 118-83-2 [1][5]

Molecular Formula C₇H₃ClF₃NO₂ [3][5][7]

Molecular Weight 225.55 g/mol [3][5]

Appearance
Light yellow to yellow-brown

liquid
[3][7]

Melting Point 21-22 °C [7][8]

Boiling Point 222-224 °C [8]

Density 1.526 g/mL at 25 °C [1][8]

Flash Point 102 °C (217 °F) [8][9]

Water Solubility 168 mg/L at 20 °C [8]

log Pow 3.42 - 3.8 [7][10]

Section 2: Hazard Identification and Toxicology
5-Chloro-2-nitrobenzotrifluoride is classified as hazardous under the Globally Harmonized

System (GHS).[5][6] Understanding its toxicological profile is paramount to appreciating the

potential consequences of exposure and the rationale behind the recommended safety

measures.

GHS Hazard Statements:

H315: Causes skin irritation.[9][10]
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H319: Causes serious eye irritation.[9][10]

H335: May cause respiratory irritation.[10]

H301/H302: Toxic or harmful if swallowed.[5][6][9]

H311/H312: Toxic or harmful in contact with skin.[5][6][9]

H331/H332: Toxic or harmful if inhaled.[5][6][9]

H411: Toxic to aquatic life with long lasting effects.[6][9]

The presence of the trifluoromethyl group, while lending stability to the molecule, can result in

the release of hazardous decomposition products like hydrogen fluoride in a fire.[6] The

compound's primary hazards are acute toxicity upon exposure through multiple routes (oral,

dermal, inhalation) and its irritant properties to the skin, eyes, and respiratory system.[6][10]

Section 3: A Proactive Approach to Safety: Risk
Assessment and the Hierarchy of Controls
Before any experimental work begins, a thorough risk assessment must be conducted. This

process involves identifying the hazards, evaluating the risks of exposure during specific

procedures, and implementing control measures. The most effective approach follows the

hierarchy of controls, which prioritizes the most effective measures over less effective ones.
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Hierarchy of Controls for 5-Chloro-2-nitrobenzotrifluoride

Elimination
(Most Effective)

Remove the hazard

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard

(e.g., Fume Hood)

Administrative Controls
Change the way people work

(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Protect the worker with PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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